1-(4-Methylpyridin-2-yl)-3-propylurea

• IUPAC Name: 1-(4-methylpyridin-2-yl)-3-propylurea
• InChI: InChI=1S/C10H15N3O/c1-3-5-12-10(14)13-9-7-8(2)4-6-11-9/h4,6-7H,3,5H2,1-2H3,(H2,11,12,13,14)
• InChI Key: HQJZUDMFEZZHGY-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)NC1=NC=CC(=C1)C
• Molecular Formula: C10H15N3O
• Molecular Weight: 193.25 g/mol

Description

1-(4-Methylpyridin-2-yl)-3-propylurea is a urea derivative characterized by a pyridine ring substituted with a methyl group at the 4-position and a propyl chain attached to the urea moiety. The pyridine moiety contributes to hydrogen-bonding interactions, which are critical for target binding, while the propyl group may influence lipophilicity and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Methylpyridin-2-yl)-3-propylurea typically involves the reaction of 4-methyl-2-aminopyridine with propyl isocyanate. The reaction is carried out under controlled conditions, often in the presence of a solvent such as dichloromethane or tetrahydrofuran. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of 1-(4-Methylpyridin-2-yl)-3-propylurea may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, with considerations for cost-effectiveness and environmental impact. Techniques such as continuous flow synthesis and automated reactors may be employed to enhance efficiency.

Chemical Reactions Analysis

Types of Reactions

1-(4-Methylpyridin-2-yl)-3-propylurea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The pyridine ring can undergo substitution reactions, where different substituents replace the existing groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Reagents such as halogens or nucleophiles can be used under appropriate conditions to achieve substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while reduction could produce amines or alcohols. Substitution reactions can result in various substituted pyridine derivatives.

Scientific Research Applications

1-(4-Methylpyridin-2-yl)-3-propylurea has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound may be investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research may focus on its potential as a pharmaceutical intermediate or active ingredient.

Industry: It can be utilized in the development of new materials with specific properties, such as polymers or catalysts.

Mechanism of Action

The mechanism of action of 1-(4-Methylpyridin-2-yl)-3-propylurea depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The exact pathways involved would be determined through detailed biochemical studies and molecular modeling.

Comparison with Similar Compounds

Antimicrobial Activity

• 1-(4-Methylpyridin-2-yl)-3-propylurea analogs : The structurally related compound 1-(cyclopropyl(4-methylpyridin-2-yl)methyl)-3-(2-(ethylthio)benzo[d]oxazol-6-yl)urea acts as a VraS inhibitor, enhancing vancomycin efficacy against methicillin-resistant Staphylococcus aureus (MRSA) .

Anti-Tuberculosis Activity

• 1-(2-Adamantyl)-3-propylurea : Demonstrated moderate activity against Mycobacterium tuberculosis (MIC ~10 µM), attributed to the rigid adamantyl group enhancing target binding .
• 1-(4-Methylpyridin-2-yl)-3-propylurea: No direct anti-TB data are available, but the pyridine ring’s hydrogen-bonding capacity may support interactions with bacterial enzymes.

Metabolic and Pharmacokinetic Profiles

• Chlorpropamide : Long half-life (~36 hours) due to slow hepatic metabolism, whereas urea derivatives with aromatic substituents (e.g., pyridine) may undergo faster cytochrome P450-mediated clearance .